![molecular formula C10H11N3O2 B1440527 (2-([6-(2-Furyl)pyridazin-3-YL]oxy)ethyl)amine CAS No. 1283108-34-8](/img/structure/B1440527.png)
(2-([6-(2-Furyl)pyridazin-3-YL]oxy)ethyl)amine
Overview
Description
“(2-([6-(2-Furyl)pyridazin-3-YL]oxy)ethyl)amine” is a synthetic organic compound with the molecular formula C10H11N3O2 . It has a molecular weight of 205.21 g/mol .
Molecular Structure Analysis
The molecular structure of “(2-([6-(2-Furyl)pyridazin-3-YL]oxy)ethyl)amine” consists of a pyridazine ring attached to a furyl group and an ethylamine group .Physical And Chemical Properties Analysis
The boiling point and other physical and chemical properties of “(2-([6-(2-Furyl)pyridazin-3-YL]oxy)ethyl)amine” are not specified in the retrieved data .Scientific Research Applications
1. Pharmacological Research
This compound is part of the pyridazine and pyridazinone family, which are known for their wide range of pharmacological activities. These include antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, and various other anticipated biological activities . The pyridazine ring is present in some commercially available drugs and agrochemicals, indicating its significance in drug discovery and development.
2. Anticancer Applications
Pyridazine derivatives have been shown to possess anticancer properties. The structure of (2-([6-(2-Furyl)pyridazin-3-YL]oxy)ethyl)amine allows for the potential development of new anticancer agents. Research into substituents on the pyridazine ring, such as the furyl group, could lead to enhanced potency against specific cancer cell lines .
Safety And Hazards
properties
IUPAC Name |
2-[6-(furan-2-yl)pyridazin-3-yl]oxyethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2/c11-5-7-15-10-4-3-8(12-13-10)9-2-1-6-14-9/h1-4,6H,5,7,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STJJMGXLSJYYJN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NN=C(C=C2)OCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-([6-(2-Furyl)pyridazin-3-YL]oxy)ethyl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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